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Compound of Interest

Compound Name: m-Xylene-d10

Cat. No.: B055782

m-Xylene-d10 is a form of m-xylene where all ten hydrogen atoms (H) have been replaced
with their heavier isotope, deuterium (D).[1] This isotopic substitution results in a molecule that
is chemically and physically almost identical to its non-labeled counterpart, m-xylene, but with a
distinct, higher molecular weight.[2] This seemingly simple modification is the cornerstone of its
utility in quantitative analysis, particularly in mass spectrometry-based techniques.

The core value of a deuterated standard like m-Xylene-d10 lies in its ability to function as an
ideal internal standard (IS). In complex analytical workflows, variability can be introduced at
numerous stages: sample extraction, derivatization, injection, and ionization.[3] By adding a
known quantity of m-Xylene-d10 to a sample at the very beginning of the workflow, the
deuterated standard experiences the same procedural losses and matrix effects as the native
analyte. Because the mass spectrometer can differentiate between the analyte and the heavier
internal standard, the ratio of their signals is used for quantification. This ratio remains constant
regardless of sample loss, leading to highly accurate and precise measurements.[3][4]

Physicochemical Properties of m-Xylene-d10

A clear understanding of the physical properties of m-Xylene-d10 is essential for its proper
handling, storage, and application in experimental design.
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Property Value Reference
Chemical Formula CeD4(CD3)2 [1]
Molecular Weight 116.23 g/mol [2]
CAS Number 116601-58-2 [1]
Appearance Colorless liquid [1]
Density 0.95 g/mL at 25 °C [1]
Boiling Point 138-139 °C [1]
Refractive Index n20/D 1.497 [1]
Isotopic Purity Typically =98 atom % D [1]

Core Application: Isotope Dilution Mass
Spectrometry (IDMS)

The "gold standard" for quantification is Isotope Dilution Mass Spectrometry (IDMS). m-
Xylene-d10 is a prime tool for this technique when analyzing its non-deuterated counterpart or
related volatile organic compounds (VOCSs).

The Principle of IDMS

The fundamental premise of IDMS is the use of a stable isotope-labeled version of the analyte
as an internal standard. Because the deuterated standard (m-Xylene-d10) and the native
analyte (m-xylene) have nearly identical chemical properties, they behave the same way during
chromatographic separation and are affected similarly by ionization suppression or
enhancement in the mass spectrometer source. The key difference is their mass, which allows
the detector to distinguish them. Quantification is based on the ratio of the response of the
native analyte to the known concentration of the spiked internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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